Cas no 866782-06-1 (1-(4-(1H-Pyrazol-1-yl)phenyl)ethanamine)

• Product Name: 1-(4-(1H-Pyrazol-1-yl)phenyl)ethanamine
• CAS No: 866782-06-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08572145
• CID: 4657814
• PubChem ID: 16640544
• Update Time: 2023-12-21

1-(4-(1H-Pyrazol-1-yl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1H-Pyrazol-1-yl)phenyl)ethanamine
• 1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
• 1-(4-pyrazol-1-ylphenyl)ethanamine
• 1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-amine
• (S)-1-[4-(1H-Pyrazol-1-yl)phenyl]ethanamine
• 1-(4-Pyrazol-1-yl-phenyl)-ethylamine
• SY245711
• SY245712
• {1-[4-(1H-pyrazol-1-yl)phenyl]ethyl}amine
• F30584
• Z1276751393
• α-Methyl-4-(1H-pyrazol-1-yl)benzenemethanamine (ACI)
• 1-(4-Pyrazol-1-ylphenyl)ethylamine

• MDL： MFCD08572145
• Inchi： 1S/C11H13N3/c1-9(12)10-3-5-11(6-4-10)14-8-2-7-13-14/h2-9H,12H2,1H3
• InChI Key： BCWSPVPPKRRCPI-UHFFFAOYSA-N
• SMILES： N1N(C2C=CC(C(C)N)=CC=2)C=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8